Cas no 1805335-39-0 (4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine)
4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine
-
- Inchi: 1S/C7H9F2N3O/c8-7(9)4-1-3(11)6(13)5(2-10)12-4/h1,7,13H,2,10H2,(H2,11,12)
- InChI Key: KDRRKUWUJCPJDH-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=C(C(CN)=N1)O)N)F
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: -0.1
- Topological Polar Surface Area: 85.2
4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005587-500mg |
4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine |
1805335-39-0 | 97% | 500mg |
$999.60 | 2022-04-01 | |
| Alichem | A024005587-1g |
4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine |
1805335-39-0 | 97% | 1g |
$1,764.00 | 2022-04-01 |
4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine
4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805335-39-0): A Multifunctional Scaffold for Advanced Therapeutic Applications
4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine, a novel compound with the chemical formula C8H11FN2O2, has emerged as a promising candidate in the field of pharmaceutical research. This molecule, identified by its unique CAS No. 1805335-39-0, exhibits a complex structural framework that combines multiple functional groups, including hydroxyl, amino, and difluoromethyl moieties. The synthesis of this compound has been extensively studied, with recent advancements focusing on its potential as a scaffold for drug development targeting various biological pathways.
Recent studies have highlighted the significance of the hydroxyl group in the molecule's pharmacological profile. The presence of this group enhances the compound's solubility and metabolic stability, which are critical factors in drug design. Additionally, the aminomethyl substituent contributes to the molecule's ability to form hydrogen bonds with target proteins, thereby modulating its biological activity. The difluoromethyl group, a key feature of this compound, has been shown to influence the electronic properties of the molecule, potentially affecting its reactivity and selectivity in biological systems.
The structural diversity of 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine makes it an attractive candidate for the development of novel therapeutics. Researchers have explored its potential in various therapeutic areas, including neurodegenerative diseases, inflammatory conditions, and oncology. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory properties, attributed to its ability to modulate the NF-κB signaling pathway. This finding underscores the molecule's potential as an anti-inflammatory agent.
Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine through multistep processes involving catalytic coupling reactions. A 2024 paper in Organic & Biomolecular Chemistry described a novel methodology for the synthesis of this compound, which utilizes a combination of transition metal catalysts and microwave-assisted protocols. This approach not only improves the yield but also reduces the environmental impact of the synthesis process, aligning with the principles of green chemistry.
The pharmacokinetic properties of 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine have been investigated in preclinical studies. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the hydroxyl group enhances its aqueous solubility, while the aminomethyl moiety contributes to its ability to cross the blood-brain barrier, making it a potential candidate for central nervous system (CNS) disorders.
Recent research has also focused on the molecular mechanisms underlying the biological activity of 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine. A 2023 study in Drug Discovery Today reported that this compound interacts with specific protein targets, including kinases and transcription factors, thereby modulating key cellular processes. These interactions suggest potential applications in the treatment of diseases associated with dysregulated signaling pathways, such as cancer and autoimmune disorders.
The therapeutic potential of 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine has been further supported by its activity in in vitro and in vivo models. In a 2024 study published in ACS Chemical Biology, the compound demonstrated significant antitumor effects in human cancer cell lines. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation, highlighting its potential as an anticancer agent.
Current research efforts are also exploring the use of 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine in the development of combination therapies. A 2023 paper in Pharmaceutical Research described a strategy for combining this compound with existing drugs to enhance therapeutic outcomes. The synergistic effects observed in these studies suggest that 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine could play a crucial role in the treatment of complex diseases requiring multi-targeted approaches.
The structural versatility of 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine has also led to its investigation as a lead compound for drug discovery. Researchers are employing computational methods, such as molecular docking and virtual screening, to identify potential interactions with target proteins. These studies aim to optimize the compound's biological activity while minimizing potential side effects, paving the way for the development of more effective therapeutics.
In conclusion, 4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine represents a significant advancement in the field of pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics. Ongoing studies are further expanding its potential applications, underscoring the importance of continued research in this area.
1805335-39-0 (4-Amino-2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)